Cas no 24897-98-1 (2H-1-Benzopyran-4,5,7-triol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2S)-)

• Product Name: 2H-1-Benzopyran-4,5,7-triol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2S)-
• CAS No: 24897-98-1
• MF: C₁₅H₁₄O₆
• MW: 290.268064975739
• CID: 262035
• PubChem ID: 440834
• Update Time: 2025-04-19

2H-1-Benzopyran-4,5,7-triol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-4,5,7-triol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2S)-
• (2S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-4,5,7-triol
• Q3268003
• SCHEMBL14339448
• 24897-98-1
• C05907
• leucoluteolinidin
• Luteoforol
• (2S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-4,5,7-triol
• 3-Deoxyleucocyanidin
• DTXSID901336190
• (2S)-luteoforol
• CHEBI:27686
• UNII-830GM1N73B
• 2H-1-BENZOPYRAN-4,5,7-TRIOL, 2-(3,4-DIHYDROXYPHENYL)-3,4-DIHYDRO-, (2S, 4R)-
• Q27269374
• 830GM1N73B

• Inchi： 1S/C15H14O6/c16-8-4-11(19)15-12(20)6-13(21-14(15)5-8)7-1-2-9(17)10(18)3-7/h1-5,12-13,16-20H,6H2/t12?,13-/m0/s1
• InChI Key： FSYDWKPCKNCRDI-ABLWVSNPSA-N
• SMILES： O1C2C=C(C=C(C=2C(C[C@H]1C1C=CC(=C(C=1)O)O)O)O)O

Computed Properties

• Exact Mass: 290.07902
• Monoisotopic Mass: 290.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 110.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavan-4-ols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavan-4-ols